4-Bromo-3-cyano-5-formylbenzoic acid
Overview
Description
4-Bromo-3-cyano-5-formylbenzoic acid (4-Br-3-CN-5-FBA) is a versatile organic compound that has been used in a range of scientific research applications. Synthesized from a variety of starting materials, 4-Br-3-CN-5-FBA is a powerful reagent with a wide range of applications, including in organic synthesis, as a catalyst, and as a ligand in coordination chemistry. Furthermore, 4-Br-3-CN-5-FBA has been used in biochemical and physiological research, as well as in laboratory experiments.
Scientific Research Applications
4-Br-3-CN-5-FBA has a wide range of scientific research applications. It has been used in organic synthesis as a reagent for the preparation of a variety of compounds, including amino acids, peptides, and nucleosides. 4-Br-3-CN-5-FBA has also been used as a catalyst in the synthesis of a variety of compounds, including nitriles, amides, and esters. In addition, 4-Br-3-CN-5-FBA has been used as a ligand in coordination chemistry, allowing for the formation of metal complexes with a variety of metals, including copper, cobalt, nickel, and zinc.
Mechanism of Action
The mechanism of action of 4-Br-3-CN-5-FBA depends on the specific application. In organic synthesis, 4-Br-3-CN-5-FBA acts as a nucleophile, attacking electrophilic centers and forming covalent bonds. In its role as a catalyst, 4-Br-3-CN-5-FBA can facilitate the formation of a variety of compounds by activating the reactants and forming intermediates. In its role as a ligand in coordination chemistry, 4-Br-3-CN-5-FBA can form metal complexes by binding to metal ions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Br-3-CN-5-FBA are not well-studied. However, it is known that 4-Br-3-CN-5-FBA can be metabolized in the body, and that it has the potential to interact with a variety of biological molecules. Therefore, 4-Br-3-CN-5-FBA should be used with caution in biochemical and physiological experiments.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Br-3-CN-5-FBA in laboratory experiments include its versatility, its reactivity, and its ability to form metal complexes. 4-Br-3-CN-5-FBA is a powerful reagent that can be used in a variety of different reactions. Furthermore, it can form metal complexes, allowing for the formation of a variety of different compounds. The limitations of using 4-Br-3-CN-5-FBA in laboratory experiments include its potential toxicity and its potential to interact with biological molecules. Therefore, 4-Br-3-CN-5-FBA should be used with caution in laboratory experiments.
Future Directions
For 4-Br-3-CN-5-FBA include further research into its biochemical and physiological effects, as well
properties
IUPAC Name |
4-bromo-3-cyano-5-formylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrNO3/c10-8-6(3-11)1-5(9(13)14)2-7(8)4-12/h1-2,4H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZMOKLWEECARPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C=O)Br)C#N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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